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This technical support center provides researchers, scientists, and drug development
professionals with best practices, troubleshooting guides, and frequently asked questions for
maintaining the integrity of digital evidence using MSAB solutions.

Frequently Asked Questions (FAQS)

Q1: What is the primary principle for maintaining digital evidence integrity?

Al: The most critical principle is that the digital evidence must not be altered from its original
state.[1][2] Any process applied to the evidence should be fully documented, allowing an
independent third party to achieve the same results.[3] MSAB's XRY tool is designed to
recover device data in a forensically sound manner, ensuring the data can be relied upon.[4] It
utilizes a secure file format with a full audit trail to protect evidence from extraction through
analysis and reporting.[5]

Q2: How does MSAB's software ensure the integrity of the data it extracts?

A2: MSAB's XRY extraction tool creates a secure, proprietary file format (.XRY) that is
designed to be tamper-proof.[5][6][7][8] This file format includes a full forensic audit trail.[5]
Furthermore, XRY generates hash values (digital fingerprints) for all extracted data. These
hash values can be used to verify that the data has not been altered since its acquisition.[1][9]
The .XRY file can also be configured with 256-bit encryption for increased security.[6]
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Q3: What is the difference between logical and physical extraction, and how do they impact
data integrity?

A3:

e Logical Extraction: This method communicates with the device's operating system to access
live and file system data.[4][8][10][11] It is the quickest method but may not recover deleted
or protected data. Integrity is high for the accessible data.

e Physical Extraction: This method bypasses the operating system to dump the raw data from
the device's memory.[4][9] This can reveal protected and deleted data.[9] While more
comprehensive, the process is more intrusive. MSAB tools are designed to perform these
extractions in a forensically sound manner, generating hash values of the memory image to
ensure integrity.[9]

Q4: Can | validate the integrity of an extracted data file?

A4: Yes, MSAB's XAMN analysis tool allows you to perform file validation on .XRY files.[12][13]
This process checks the integrity of the evidence file to ensure it has not been tampered with
and is secure.[12] This is a crucial step in maintaining an unshakable foundation for your
research data.[12][13]

Q5: What is a "Chain of Custody" and how do | maintain it with MSAB tools?

A5: The Chain of Custody is a detailed log documenting the entire lifecycle of the evidence,
from collection to final analysis.[1] It should record who collected the evidence, the source,
date, time, and the methods used.[1] MSAB's software ecosystem is designed to support this
process. XRY's secure file format and detailed logs provide a foundation for the chain of
custody.[6][7] Within XAMN, you can use features like "Examiner Notes" and "Tags" to
document your analysis process, and the "Report Builder" allows you to formally document
chain of custody details for your final reports.[14][15][16]

Troubleshooting Guides

Issue 1: XRY cannot establish a connection with the mobile device.
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e Question: My computer is not recognizing the mobile device I've connected for data

acquisition. What should | do?

e Answer: Device connectivity is a common issue in mobile forensics.[17] A simple fix built into

XRY is the "Device Cleanup" utility. This function removes all previous USB drivers, allowing

for a fresh connection.[17]

Troubleshooting Steps:

[e]

Open XRY.

Navigate to the Menu in the top-left corner.

Select Device Cleanup.

You will be prompted to allow the application to make changes; select Yes.
Choose the USB devices option.

A list of previously installed device drivers will appear. Press Ctrl + A to select all drivers for
removal.

Follow the on-screen prompts to complete the cleanup process.
Attempt the device extraction again.[17]

If the issue persists, consult the XRY Device Manual for specific instructions for that
device model, as it contains detailed information on supported devices and extraction
types.[18]

Issue 2: The data extraction process fails or completes with errors.

o Question: | started an extraction, but it failed midway through or finished with error messages

in the log file. How can | ensure | get a complete and integral extraction?

o Answer: Extraction failures can happen for various reasons, including unstable connections,

device-specific security features, or software version incompatibilities.
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Troubleshooting Steps:

o Check the Log File: Carefully review the XRY log file for specific error messages. This file
is crucial for diagnosing the problem.[18]

o Consult the Device Manual: Open the XRY Device Manual (Menu > Help file) to confirm
the recommended extraction profile and known limitations for the specific device model
and operating system version.[18]

o Ensure Stable Connection: Use high-quality USB cables and ensure the device is not
disturbed during the extraction.

o Update Software: Ensure you are using the latest version of XRY. MSAB frequently
releases updates to support new devices and operating systems.[6][7]

o Try a Different Method: If a physical extraction fails, attempt a logical extraction. While less
comprehensive, it may be the only way to recover certain data due to device encryption or
other security measures.[19]

o Contact Support: If the problem persists, contact MSAB Technical Support. Be prepared to
provide your license number, the XRY log file, and details about the device model.[18]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Mobile Device Data Acquisition

This protocol outlines the methodology for acquiring data from a mobile device in a research
setting to ensure the integrity and admissibility of the data.

e Preparation and Documentation:

[¢]

Document the date, time, and location of the acquisition.

Record the researcher's name and credentials.

[¢]

o

Photograph the device in its current state (front and back, and while powered on if
applicable). Note any existing damage.
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o Document device identifiers: Make, Model, Serial Number, and IMEI/MEID if visible.

e Device Isolation:

o To prevent remote wiping or alteration of data, disconnect the device from all networks
(cellular, Wi-Fi, Bluetooth). The preferred method is to use a Faraday bag.

o If the device must remain powered on, enable airplane mode immediately.

o Data Extraction using XRY:

[¢]

Connect the device to the XRY system using the appropriate cable as indicated by the
XRY software.

o Launch XRY and input the case details as prompted.
o Select the correct device profile (make, model, and OS).

o Choose the appropriate extraction method. Start with a full logical extraction. If a more
comprehensive data set including deleted data is required for the research, proceed with a
physical extraction if supported.

o Follow the on-screen instructions provided by XRY precisely. Do not deviate from the
prescribed workflow.

o Allow the extraction to complete without interruption.
 Verification and Hashing:

o Upon completion, XRY will automatically generate a secure .XRY file containing the
extracted data and a detailed log of the process.

o The software will calculate and record hash values for the extracted data. This is the
primary method for verifying data integrity.

e Post-Acquisition:
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o Disconnect the device and store it securely according to your laboratory's evidence

handling procedures.

o Create a working copy of the .XRY file for analysis. The original extracted file should be

archived in a secure, write-protected state.

o Use the XAMN software to open the working copy and perform a file validation to confirm

the integrity of the data set before analysis.[12][13]

Quantitative Data Summary

For research purposes, it's crucial to understand the different hashing algorithms available

within MSAB's tools to ensure data integrity.

Hashing Algorithm

Description

Common Use Case in
Research

A 128-bit hash function. It is

Used for basic file integrity

checks. Still widely used but

MD5 ) considered less secure against
relatively fast to compute. o
collision attacks than SHA-2
variants.
A 160-bit hash function. Itis Previously a standard for
SHAL more secure than MD5 but is digital evidence verification.
also being phased out in favor Still useful for compatibility with
of SHA-2. older systems.
A 256-bit hash function and Recommended for ensuring
part of the SHA-2 family. It is the integrity of critical research
SHA-256 _ . i
considered a strong, secure data where high security is
standard. paramount.[6]
A 512-bit hash function, also Used in scenarios requiring the
part of the SHA-2 family. Offers  highest level of assurance
SHA-512

an even higher level of

security.

against data tampering for

long-term data archiving.
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Note: The availability of specific algorithms may vary based on your XRY software version and
configuration. SHA-256 is the recommended standard for most scientific applications.

Visualizations
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Caption: Workflow for Maintaining Digital Evidence Integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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